(3a,7aR)-1,3-Dimethyl-N-[(1S)-1-phenylethyl]octahydro-1H-1,3,2-benzodiazaphosphol-2-amine 2-oxide

• CAS No.: 204990-17-0
• Molecular Formula: C16H26N3OP
• Molecular Weight: 307.37 g/mol
• IUPAC Name: (3aR,7aR)-1,3-dimethyl-2-oxo-N-[(1S)-1-phenylethyl]-3a,4,5,6,7,7a-hexahydrobenzo[d][1,3,2]diazaphosphol-2-amine
• InChI: InChI=1S/C16H26N3OP/c1-13(14-9-5-4-6-10-14)17-21(20)18(2)15-11-7-8-12-16(15)19(21)3/h4-6,9-10,13,15-16H,7-8,11-12H2,1-3H3,(H,17,20)/t13-,15+,16+/m0/s1
• InChI Key: NEVIAYVVEZMXAO-NUEKZKHPSA-N
• Isomeric SMILES: C[C@@H](C1=CC=CC=C1)NP2(=O)N([C@@H]3CCCC[C@H]3N2C)C
• Canonical SMILES: CC(C1=CC=CC=C1)NP2(=O)N(C3CCCCC3N2C)C

Description

(3a,7aR)-1,3-Dimethyl-N-[(1S)-1-phenylethyl]octahydro-1H-1,3,2-benzodiazaphosphol-2-amine 2-oxide is a complex organic compound with a unique structure that includes a benzodiazaphosphol ring system

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (3a,7aR)-1,3-Dimethyl-N-[(1S)-1-phenylethyl]octahydro-1H-1,3,2-benzodiazaphosphol-2-amine 2-oxide typically involves multiple steps. The initial step often includes the formation of the benzodiazaphosphol ring system through a cyclization reaction. This is followed by the introduction of the dimethyl and phenylethyl groups via alkylation reactions. The final step involves the oxidation of the amine group to form the 2-oxide.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the production process. Additionally, the use of high-throughput screening methods can optimize reaction conditions and identify the most effective catalysts and reagents.

Chemical Reactions Analysis

Types of Reactions: (3a,7aR)-1